Cas no 90349-18-1 (4-(Ethylamino)-3-nitrobenzonitrile)

4-(Ethylamino)-3-nitrobenzonitrile structure
90349-18-1 structure
Product Name:4-(Ethylamino)-3-nitrobenzonitrile
CAS No:90349-18-1
MF:C9H9N3O2
MW:191.186661481857
MDL:MFCD00186035
CID:1039282
PubChem ID:3118070
Update Time:2025-04-20

4-(Ethylamino)-3-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(Ethylamino)-3-nitrobenzonitrile
    • 4-ethylamino-3-nitro-benzonitrile
    • 4-Aethylamino-3-nitro-benzonitril
    • 4-cyano-N-ethyl-2-nitroaniline
    • 4-ethylamino-3-nitrobenzonitrile
    • 90349-18-1
    • EN300-167472
    • SCHEMBL2080430
    • QIOBDXXEMGRNQX-UHFFFAOYSA-N
    • Oprea1_160820
    • A860835
    • MFCD00186035
    • AKOS003602323
    • DTXSID50389458
    • BS-24871
    • DB-367785
    • STK396409
    • MDL： MFCD00186035
    • Inchi： 1S/C9H9N3O2/c1-2-11-8-4-3-7(6-10)5-9(8)12(13)14/h3-5,11H,2H2,1H3
    • InChI Key： QIOBDXXEMGRNQX-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C=C(C#N)C=CC=1NCC)=O

Computed Properties

  • Exact Mass: 191.06900
  • Monoisotopic Mass: 191.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 81.6Ų

Experimental Properties

  • PSA: 81.64000
  • LogP: 2.49448

4-(Ethylamino)-3-nitrobenzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-(Ethylamino)-3-nitrobenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019096878-100g
4-(Ethylamino)-3-nitrobenzonitrile
 90349-18-1 95%
100g
 $400.00 2023-08-31
TRC
E899590-100mg
4-(Ethylamino)-3-nitrobenzonitrile
 90349-18-1
100mg
 $64.00 2023-05-18
TRC
E899590-250mg
4-(Ethylamino)-3-nitrobenzonitrile
 90349-18-1
250mg
 $75.00 2023-05-18
TRC
E899590-500mg
4-(Ethylamino)-3-nitrobenzonitrile
 90349-18-1
500mg
 $87.00 2023-05-18
TRC
E899590-1g
4-(Ethylamino)-3-nitrobenzonitrile
 90349-18-1
1g
 $98.00 2023-05-18
abcr
AB308965-1 g
4-(Ethylamino)-3-nitrobenzonitrile; 96%
 90349-18-1
1g
 €65.70 2022-06-11
abcr
AB308965-5 g
4-(Ethylamino)-3-nitrobenzonitrile; 96%
 90349-18-1
5g
 €128.90 2022-06-11
abcr
AB308965-10 g
4-(Ethylamino)-3-nitrobenzonitrile; 96%
 90349-18-1
10g
 €184.20 2022-06-11
abcr
AB308965-25 g
4-(Ethylamino)-3-nitrobenzonitrile; 96%
 90349-18-1
25g
 €279.00 2022-06-11
abcr
AB308965-100 g
4-(Ethylamino)-3-nitrobenzonitrile; 96%
 90349-18-1
100g
 €595.00 2022-06-11

4-(Ethylamino)-3-nitrobenzonitrile Production Method

4-(Ethylamino)-3-nitrobenzonitrile Related Literature

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